Cas no 2114275-47-5 (Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate)
Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate is a heterocyclic ester compound featuring a 1,2,4-oxadiazole core substituted with a 1-methylcyclobutyl group at the 5-position and an ethyl carboxylate moiety at the 3-position. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The 1,2,4-oxadiazole ring contributes to its potential as a bioisostere for amides or esters, enhancing binding affinity in drug design. The 1-methylcyclobutyl substituent may influence steric and electronic properties, offering tunability for target-specific applications. Its synthetic versatility and structural features make it suitable for developing novel bioactive molecules.
2114275-47-5 structure
Product Name:Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate
CAS No:2114275-47-5
MF:C10H14N2O3
MW:210.229762554169
CID:5769287
PubChem ID:165956763
Update Time:2025-05-28
Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-1120227
- 2114275-47-5
- ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate
- Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate
-
- Inchi: 1S/C10H14N2O3/c1-3-14-8(13)7-11-9(15-12-7)10(2)5-4-6-10/h3-6H2,1-2H3
- InChI Key: KHCITHXMHDDCAF-UHFFFAOYSA-N
- SMILES: O1C(C2(C)CCC2)=NC(C(=O)OCC)=N1
Computed Properties
- Exact Mass: 210.10044231g/mol
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 65.2Ų
Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120227-0.05g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 95% | 0.05g |
$888.0 | 2023-10-27 | |
| Enamine | EN300-1120227-0.1g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 95% | 0.1g |
$930.0 | 2023-10-27 | |
| Enamine | EN300-1120227-0.25g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 95% | 0.25g |
$972.0 | 2023-10-27 | |
| Enamine | EN300-1120227-0.5g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 95% | 0.5g |
$1014.0 | 2023-10-27 | |
| Enamine | EN300-1120227-1.0g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 1g |
$1414.0 | 2023-05-23 | ||
| Enamine | EN300-1120227-2.5g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 95% | 2.5g |
$2071.0 | 2023-10-27 | |
| Enamine | EN300-1120227-5.0g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 5g |
$4102.0 | 2023-05-23 | ||
| Enamine | EN300-1120227-10.0g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 10g |
$6082.0 | 2023-05-23 | ||
| Enamine | EN300-1120227-1g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 95% | 1g |
$1057.0 | 2023-10-27 | |
| Enamine | EN300-1120227-5g |
ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate |
2114275-47-5 | 95% | 5g |
$3065.0 | 2023-10-27 |
Ethyl 5-(1-methylcyclobutyl)-1,2,4-oxadiazole-3-carboxylate Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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